4-(3-NITRO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER
4-(3-NITRO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER
Brand Name:
Vulcanchem
CAS No.:
116904-71-3
VCID:
VC0053398
InChI:
InChI=1S/C12H13NO5/c1-2-18-12(15)8-11(14)7-9-4-3-5-10(6-9)13(16)17/h3-6H,2,7-8H2,1H3
SMILES:
CCOC(=O)CC(=O)CC1=CC(=CC=C1)[N+](=O)[O-]
Molecular Formula:
C12H13NO5
Molecular Weight:
251.23 g/mol
4-(3-NITRO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER
CAS No.: 116904-71-3
Main Products
VCID: VC0053398
Molecular Formula: C12H13NO5
Molecular Weight: 251.23 g/mol
| CAS No. | 116904-71-3 |
|---|---|
| Product Name | 4-(3-NITRO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER |
| Molecular Formula | C12H13NO5 |
| Molecular Weight | 251.23 g/mol |
| IUPAC Name | ethyl 4-(3-nitrophenyl)-3-oxobutanoate |
| Standard InChI | InChI=1S/C12H13NO5/c1-2-18-12(15)8-11(14)7-9-4-3-5-10(6-9)13(16)17/h3-6H,2,7-8H2,1H3 |
| Standard InChIKey | GSKBATUYMHEXQM-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CC(=O)CC1=CC(=CC=C1)[N+](=O)[O-] |
| Canonical SMILES | CCOC(=O)CC(=O)CC1=CC(=CC=C1)[N+](=O)[O-] |
| Synonyms | 4-(3-NITRO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER |
| PubChem Compound | 309751 |
| Last Modified | Nov 11 2021 |
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